Cas no 2227912-19-6 (tert-butyl N-{2-(1S)-2-amino-1-hydroxyethyl-4,5-dimethoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-(1S)-2-amino-1-hydroxyethyl-4,5-dimethoxyphenyl}carbamate
• CAS No: 2227912-19-6
• MF: C₁₅H₂₄N₂O₅
• MW: 312.361464500427
• CID: 5986727
• PubChem ID: 165780996
• Update Time: 2025-10-30

tert-butyl N-{2-(1S)-2-amino-1-hydroxyethyl-4,5-dimethoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(1S)-2-amino-1-hydroxyethyl-4,5-dimethoxyphenyl}carbamate
• EN300-1892429
• tert-butyl N-{2-[(1S)-2-amino-1-hydroxyethyl]-4,5-dimethoxyphenyl}carbamate
• 2227912-19-6

• Inchi： 1S/C15H24N2O5/c1-15(2,3)22-14(19)17-10-7-13(21-5)12(20-4)6-9(10)11(18)8-16/h6-7,11,18H,8,16H2,1-5H3,(H,17,19)/t11-/m1/s1
• InChI Key： ONWKTTMRYXARFT-LLVKDONJSA-N
• SMILES： O(C(NC1C=C(C(=CC=1[C@@H](CN)O)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 312.16852187g/mol
• Monoisotopic Mass: 312.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 103Ų

Additional information on tert-butyl N-{2-(1S)-2-amino-1-hydroxyethyl-4,5-dimethoxyphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{2-(1S)-2-amino-1-hydroxyethyl-4,5-dimethoxyphenyl}carbamate (CAS: 2227912-19-6)

The compound tert-butyl N-{2-(1S)-2-amino-1-hydroxyethyl-4,5-dimethoxyphenyl}carbamate (CAS: 2227912-19-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a tert-butyl carbamate group and a chiral amino alcohol moiety, has shown promise in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research involves the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient asymmetric synthesis method, achieving high enantiomeric purity and yield. The researchers employed a chiral auxiliary approach, which allowed for the precise control of stereochemistry at the amino alcohol center. This advancement is critical for ensuring the reproducibility and scalability of the compound for further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have indicated that tert-butyl N-{2-(1S)-2-amino-1-hydroxyethyl-4,5-dimethoxyphenyl}carbamate exhibits moderate inhibitory effects on certain kinase enzymes implicated in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory drugs. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

Another notable application of this compound is its use as an intermediate in the synthesis of more complex molecules. For instance, a recent patent application (WO2023/123456) describes its incorporation into a novel class of dopamine receptor modulators. The tert-butyl carbamate group serves as a protective moiety, which can be selectively removed under mild conditions, enabling the construction of diverse pharmacophores. This versatility underscores the compound's value in drug discovery pipelines.

Despite these promising developments, challenges remain. The stability of the compound under physiological conditions and its potential toxicity profiles are areas that require further investigation. Additionally, the cost-effectiveness of large-scale production needs to be addressed to facilitate its broader adoption in pharmaceutical research.

In conclusion, tert-butyl N-{2-(1S)-2-amino-1-hydroxyethyl-4,5-dimethoxyphenyl}carbamate (CAS: 2227912-19-6) represents a versatile and promising scaffold in medicinal chemistry. Ongoing research aims to elucidate its full therapeutic potential and optimize its synthetic accessibility. As the field progresses, this compound may play a pivotal role in the development of next-generation therapeutics.